Cas no 2585-23-1 (N-Methyl-4-nitrobenzamide)

N-Methyl-4-nitrobenzamide structure
N-Methyl-4-nitrobenzamide structure
Product Name:N-Methyl-4-nitrobenzamide
CAS No:2585-23-1
MF:C8H8N2O3
MW:180.16072177887
MDL:MFCD01211871
CID:255169
PubChem ID:347921
Update Time:2025-04-19

N-Methyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-methyl-4-nitro-
    • N-methyl-4-nitrobenzamide
    • 4-nitro-benzoic acid methylamide
    • 4-nitro-N-methylbenzamide
    • AC1L88EN
    • Benzamide, N-methyl-p-nitro-
    • N-Methyl-4-nitro-benzamide
    • N-Methyl-p-nitrobenzamide
    • NSC406838
    • Oprea1_086222
    • p-nitro-benzoic acid N-methyl amide
    • SureCN223451
    • DTXSID00324490
    • MFCD01211871
    • AC5748
    • A818052
    • AKOS000371388
    • AS-9948
    • N-Methyl 4-nitrobenzamide
    • N-Methyl-4-nitrobenzamide #
    • FT-0733055
    • SCHEMBL223451
    • SY247507
    • NSC-406838
    • 2585-23-1
    • STK395609
    • Benzamide, N-methyl-4-nitro-
    • DB-067484
    • ALBB-023578
    • N-Methyl-4-nitrobenzamide
    • MDL: MFCD01211871
    • Inchi: 1S/C8H8N2O3/c1-9-8(11)6-2-4-7(5-3-6)10(12)13/h2-5H,1H3,(H,9,11)
    • InChI Key: UZWAQQSVGQEZRY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC

Computed Properties

  • Exact Mass: 180.05354
  • Monoisotopic Mass: 180.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 72.24
  • LogP: 1.86850

N-Methyl-4-nitrobenzamide Pricemore >>

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